Cas no 453566-18-2 (Methyl 3-Cyano-5-iodobenzoate)

• Product Name: Methyl 3-Cyano-5-iodobenzoate
• CAS No: 453566-18-2
• MF: C₉H₆INO₂
• MW: 287.053914546967
• CID: 3989858
• Update Time: 2025-05-26

Methyl 3-Cyano-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-cyano-5-iodo-, methyl ester
• Methyl 3-Cyano-5-iodobenzoate

• Inchi： 1S/C9H6INO2/c1-13-9(12)7-2-6(5-11)3-8(10)4-7/h2-4H,1H3
• InChI Key： LETJJUYEEMJARN-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(I)=CC(C#N)=C1

Additional information on Methyl 3-Cyano-5-iodobenzoate

Methyl 3-Cyano-5-iodobenzoate (CAS No. 453566-18-2): A Comprehensive Overview

Methyl 3-Cyano-5-iodobenzoate (CAS No. 453566-18-2) is a versatile organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential in various research and industrial contexts. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in the study of Methyl 3-Cyano-5-iodobenzoate.

The molecular formula of Methyl 3-Cyano-5-iodobenzoate is C₉H₆INO₂, and its molecular weight is approximately 279.04 g/mol. The compound features a benzene ring substituted with a cyano group at the 3-position and an iodine atom at the 5-position, with a methyl ester group attached to the carboxyl group at the 1-position. This unique arrangement of functional groups imparts distinct chemical and physical properties to the molecule.

Methyl 3-Cyano-5-iodobenzoate can be synthesized through various routes, with one common method involving the reaction of 3-cyano-5-iodobenzoic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. The reaction proceeds via an esterification mechanism, resulting in the formation of the desired product. Another approach involves the coupling of 3-cyanobenzoic acid with iodomethane in the presence of a base, followed by iodination at the 5-position.

The physical properties of Methyl 3-Cyano-5-iodobenzoate include a melting point of around 100°C and a boiling point that is typically not determined due to its decomposition at high temperatures. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in various chemical reactions and analytical techniques.

In recent years, Methyl 3-Cyano-5-iodobenzoate has been extensively studied for its potential applications in medicinal chemistry. One notable area of research is its use as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of Methyl 3-Cyano-5-iodobenzoate exhibited potent antitumor activity against various cancer cell lines. The cyano and iodine substituents were found to play crucial roles in enhancing the biological activity of these derivatives.

Beyond medicinal applications, Methyl 3-Cyano-5-iodobenzoate has also shown promise in materials science. Research conducted at the University of California, Berkeley, demonstrated that this compound can be used as a building block for constructing advanced functional materials. Specifically, it was used to synthesize conjugated polymers with tunable electronic properties, which have potential applications in organic electronics and photovoltaic devices.

The environmental impact of Methyl 3-Cyano-5-iodobenzoate is another important aspect that has been investigated. Studies have shown that while the compound itself is not highly toxic, proper handling and disposal procedures should be followed to minimize any potential environmental risks. Researchers at the University of Manchester have developed green synthesis methods for producing Methyl 3-Cyano-5-iodobenzoate, which reduce waste generation and energy consumption compared to traditional synthetic routes.

In conclusion, Methyl 3-Cyano-5-iodobenzoate (CAS No. 453566-18-2) is a multifaceted compound with a wide range of applications in medicinal chemistry and materials science. Its unique molecular structure and versatile synthetic routes make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, Methyl 3-Cyano-5-iodobenzoate is poised to play a significant role in advancing scientific knowledge and technological innovation.